Cas no 108981-92-6 (2-(Naphthalen-1-yl)benzoic Acid)

• Product Name: 2-(Naphthalen-1-yl)benzoic Acid
• CAS No: 108981-92-6
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• MDL: MFCD00778546
• CID: 1190559
• PubChem ID: 263276
• Update Time: 2025-06-30

2-(Naphthalen-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylnaphthalen-1-yl)benzoic acid
• 2-(NAPHTHALEN-1-YL)BENZOIC ACID
• o-1-naphthyl-benzoic acid
• 2-&lt
• Naphthyl-(1)&gt
• -benzoesaeure
• 2-[1]Naphthyl-benzoesaeure
• 2-(1-naphthyl)-benzoic acid
• 2-(4-METHYLNAPHTHALENE-1-YL)BENZOIC ACID
• 2-[1]naphthyl-benzoic acid
• 2-< Naphthyl-(1)> -benzoesaeure
• 2-(Naphthalen-1-yl)benzoic Acid

• MDL： MFCD00778546
• Inchi： 1S/C17H12O2/c18-17(19)16-10-4-3-9-15(16)14-11-5-7-12-6-1-2-8-13(12)14/h1-11H,(H,18,19)
• InChI Key： ADNOPNXFSTUXOC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1=CC=CC2C=CC=CC1=2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(Naphthalen-1-yl)benzoic Acid

Introduction to 2-(Naphthalen-1-yl)benzoic Acid (CAS No. 108981-92-6)

2-(Naphthalen-1-yl)benzoic Acid, with the CAS number 108981-92-6, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring and a benzoic acid moiety. The combination of these two functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of 2-(Naphthalen-1-yl)benzoic Acid is C₁₅H₁₀O₂. It is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's molecular weight is 222.24 g/mol, and it has a melting point of approximately 175°C. These physical properties make it suitable for various laboratory and industrial applications.

In the realm of medicinal chemistry, 2-(Naphthalen-1-yl)benzoic Acid has been studied for its potential therapeutic properties. Recent research has focused on its anti-inflammatory and anti-cancer activities. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibit significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, another study in the Cancer Research journal highlighted the ability of certain derivatives to induce apoptosis in cancer cells, suggesting potential applications in cancer therapy.

Beyond its medicinal applications, 2-(Naphthalen-1-yl)benzoic Acid has also found use in materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. Research published in the Journal of Materials Chemistry C in 2023 demonstrated that thin films containing this compound exhibit excellent charge transport characteristics, making them suitable for use in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of 2-(Naphthalen-1-yl)benzoic Acid can be achieved through various methods, including Friedel-Crafts acylation and Suzuki coupling reactions. These synthetic routes allow for the preparation of the compound with high purity and yield, which is crucial for both research and industrial applications. The choice of synthetic method often depends on the specific requirements of the application, such as the desired scale and purity level.

In terms of safety and handling, while 2-(Naphthalen-1-yl)benzoic Acid is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential skin or eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound in laboratory settings.

The environmental impact of 2-(Naphthalen-1-yl)benzoic Acid is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, it is always advisable to follow best practices for waste disposal to minimize any potential environmental impact.

In conclusion, 2-(Naphthalen-1-yl)benzoic Acid (CAS No. 108981-92-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial domains.